Cas no 788133-22-2 (3-(1-aminoethyl)benzoic Acid)

• Product name: 3-(1-aminoethyl)benzoic Acid
• CAS No: 788133-22-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD12913675
• CID: 1793236
• PubChem ID: 22327205

3-(1-aminoethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)benzoic Acid
• 3-(1-aminoethyl)benzoicacid
• 788133-22-2
• SB33287
• SY263229
• 3-(1-amino-ethyl)-benzoic acid
• CS-0342923
• DTXSID00624846
• Y12481
• MFCD12913675
• SCHEMBL505969
• AS-83321
• SB38769
• SB31372
• 3-(1-Aminoethyl)benzoic acid (ACI)
• DB-293370

• MDL： MFCD12913675
• Inchi： 1S/C9H11NO2/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
• InChI Key： NSRCJWRFTUMEEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)N)C=CC=1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: -1